Cas no 54899-97-7 (3,3-dibromo-1-iodoheptan-2-one)

• Product Name: 3,3-dibromo-1-iodoheptan-2-one
• CAS No: 54899-97-7
• Molecular Formula: C₇H₁₁OBr₂I
• Molecular Weight: 397.87364
• CID: 1592232
• PubChem ID: 185779

3,3-dibromo-1-iodoheptan-2-one Properties

Names and Identifiers

• 3,3-dibromo-1-iodoheptan-2-one
• 3,3-Dibromo-1-iodo-2-heptanone
• DTXSID50203387
• 1-iodo-3,3-dibromo-2-heptanone
• Heptan-2-one, 3,3-dibromo-1-iodo-
• 3,3-dibromo-1-iodo-heptan-2-one
• 54899-97-7
• DB-314739

• InChIKey： JJBPIIXVRZGUKZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H11Br2IO/c1-2-3-4-7(8,9)6(11)5-10/h2-5H2,1H3
• SMILES： CCCCC(C(=O)CI)(Br)Br

Computed Properties

• Exact Mass: 395.82163
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 395.82214g/mol
• Heavy Atom Count: 11
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-haloketones